![molecular formula C18H29N5O B2375275 3-Methyl-2-(4-{2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetyl}piperazin-1-yl)butanenitrile CAS No. 1798008-57-7](/img/structure/B2375275.png)
3-Methyl-2-(4-{2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetyl}piperazin-1-yl)butanenitrile
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Overview
Description
The compound contains a propargyl group, which is a functional group with the formula HC≡C-CH2-. This group is often found in organic compounds and is used in various chemical reactions . The compound also contains piperazine rings, which are common in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The compound contains a carbon-carbon triple bond, characteristic of alkynes . It also contains piperazine rings, which are saturated 6-membered rings containing two nitrogen atoms .Chemical Reactions Analysis
The propargyl group in the compound can participate in various reactions. For example, terminal alkynes can undergo oxidative alkyne–alkyne coupling under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure and the functional groups it contains. Alkynes, for example, are unsaturated hydrocarbons and are generally reactive .Properties
IUPAC Name |
3-methyl-2-[4-[2-(4-prop-2-ynylpiperazin-1-yl)acetyl]piperazin-1-yl]butanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N5O/c1-4-5-20-6-8-21(9-7-20)15-18(24)23-12-10-22(11-13-23)17(14-19)16(2)3/h1,16-17H,5-13,15H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVCAHYHXYBZMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)N1CCN(CC1)C(=O)CN2CCN(CC2)CC#C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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